Cas no 1863276-25-8 (Benzenesulfonamide, 3-bromo-N,2-dimethyl-)

• Product Name: Benzenesulfonamide, 3-bromo-N,2-dimethyl-
• CAS No: 1863276-25-8
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• CID: 6468877
• PubChem ID: 130161613
• Update Time: 2025-08-05

Benzenesulfonamide, 3-bromo-N,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-bromo-N,2-dimethyl-

• Inchi： 1S/C8H10BrNO2S/c1-6-7(9)4-3-5-8(6)13(11,12)10-2/h3-5,10H,1-2H3
• InChI Key： SMCSVUOLFKFJCO-UHFFFAOYSA-N
• SMILES： C1(S(NC)(=O)=O)=CC=CC(Br)=C1C

Additional information on Benzenesulfonamide, 3-bromo-N,2-dimethyl-

Benzenesulfonamide, 3-Bromo-N,2-Dimethyl: A Comprehensive Overview

Benzenesulfonamide, specifically the compound known as 3-bromo-N,2-dimethylbenzenesulfonamide (CAS No. 1863276-25-8), is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a benzene ring substituted with a sulfonamide group at the para position and bromine at the meta position, along with methyl groups attached to the nitrogen atom and the benzene ring. These structural features contribute to its distinctive chemical behavior and reactivity.

The synthesis of 3-bromo-N,2-dimethylbenzenesulfonamide typically involves multi-step processes that include nucleophilic aromatic substitution and sulfonation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, researchers have explored the use of transition metal catalysts to enhance reaction yields and selectivity in sulfonamide formation.

In terms of applications, benzenesulfonamides like this compound are widely used as intermediates in pharmaceutical synthesis. Their ability to act as bioisosteres or scaffolds for drug design makes them invaluable in medicinal chemistry. Recent studies have highlighted their role in inhibiting specific enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. Additionally, these compounds are being investigated for their potential as antibacterial agents due to their ability to disrupt bacterial cell membranes.

The physical properties of 3-bromo-N,2-dimethylbenzenesulfonamide are also noteworthy. It exhibits a high melting point due to its rigid molecular structure and strong intermolecular hydrogen bonding. This property makes it suitable for use in thermally stable materials or as a component in high-performance polymers. Furthermore, its solubility characteristics make it a promising candidate for use in formulation development within the pharmaceutical industry.

Recent research has focused on the environmental impact of sulfonamides like this compound. Studies have shown that while they are generally stable under normal conditions, certain degradation pathways can be triggered under specific environmental conditions. Understanding these degradation mechanisms is crucial for assessing their long-term environmental fate and ensuring sustainable practices in their production and use.

In conclusion, 3-bromo-N,2-dimethylbenzenesulfonamide (CAS No. 1863276-25-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and properties make it an important subject of ongoing research efforts aimed at optimizing its synthesis methods and expanding its utility in various fields.